3-(Chloroethynyl)-2,2-dimethylcyclopropane-1-carbonyl chloride

• CAS No.: 64964-55-2
• Molecular Formula: C8H8Cl2O
• Molecular Weight: 191.05 g/mol
• IUPAC Name: 3-(2-chloroethynyl)-2,2-dimethylcyclopropane-1-carbonyl chloride
• InChI: InChI=1S/C8H8Cl2O/c1-8(2)5(3-4-9)6(8)7(10)11/h5-6H,1-2H3
• InChI Key: XVKTYQGWNUOKJB-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C1C(=O)Cl)C#CCl)C

Description

3-(Chloroethynyl)-2,2-dimethylcyclopropane-1-carbonyl chloride is a cyclopropane derivative featuring a chloroethynyl (Cl–C≡C–) substituent and a reactive carbonyl chloride group. The chloroethynyl group introduces a triple bond, which may confer distinct electronic and steric properties compared to halogenated ethenyl analogs. This article compares its structural, synthetic, and functional attributes with similar compounds, leveraging insights from existing research on related molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Analysis

The chloroethynyl group distinguishes the target compound from analogs with halogenated ethenyl substituents. Key structural differences include:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Features
3-(Chloroethynyl)-...carbonyl chloride	Cl–C≡CH	C₈H₇Cl₂O*	~205.05*	Triple bond (sp-hybridized carbon); high electron-withdrawing capability.
DVAC (3-(2,2-dichloroethenyl)-...chloride)	Cl₂C=CH–	C₈H₉Cl₃O†	207.06‡	Double bond (sp²); isomer-dependent reactivity in pyrethroid synthesis .
Bacisthemic Acid Chloride	Br₂C=CH–	C₈H₉Br₂ClO	316.42	Bromine substituents enhance lipophilicity; used in deltamethrin production .
Parchem Compound (CAS 77723-39-8)	ClF–C=CH–	C₈H₉Cl₂FO	225.06	Fluorine increases electronegativity; potential for unique regioselectivity .

*Calculated based on substituent analysis. †Inferred from DVAC’s structure (2 Cl on ethenyl + 1 Cl from carbonyl chloride). ‡Derived from empirical formula.

• Chloroethynyl vs. Ethynyl groups are more reactive toward cycloaddition (e.g., Huisgen reactions) compared to ethenyl groups, which favor electrophilic additions .

Table 1: Comparative Properties of Cyclopropane Carbonyl Chlorides

Property	3-(Chloroethynyl)-...chloride	DVAC	Bacisthemic Acid Chloride	Parchem Compound
Substituent Halogens	1 Cl (ethynyl) + 1 Cl (COCl)	2 Cl (ethenyl) + 1 Cl (COCl)	2 Br (ethenyl) + 1 Cl (COCl)	1 Cl, 1 F (ethenyl) + 1 Cl (COCl)
Key Reactivity	Alkyne addition	Electrophilic substitution	Nucleophilic substitution	Fluorine-directed reactions
Synthetic Yield (Typical)	Not reported	>95% (CTC route)	Not reported	Not reported
Application	Hypothetical pyrethroids	Permethrin, cypermethrin	Deltamethrin	Specialty chemicals

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for 3-(Chloroethynyl)-2,2-dimethylcyclopropane-1-carbonyl chloride, and how do reaction conditions influence yield?

• The compound is synthesized via cyclopropanation reactions, often using palladium catalysts (e.g., palladium on barium sulfate) under hydrogenolysis conditions. For example, Rosennmund hydrogenolysis of related cyclopropane carbonyl chlorides achieves ~51% yield under optimized temperatures (110°C in xylene) . Chlorinated solvents like CTC (carbon tetrachloride) are preferred for higher yields (>95%) due to favorable isomer distribution, while non-CTC routes (e.g., using DCM or CFM) result in lower yields and increased byproduct formation .

Q. Which analytical techniques are critical for characterizing this compound’s structure and purity?

• Single-crystal X-ray diffraction (SC-XRD) is used to resolve stereochemistry (e.g., E/Z isomerism in cyclopropane derivatives) with precision (mean C–C bond deviation: 0.003 Å) . Complementary methods include NMR (for isomer ratio analysis) and HPLC (to quantify byproducts like dichloroethenyl derivatives) .

Q. What safety precautions are recommended for handling this compound?

• Use PPE (gloves, goggles) and work in a fume hood due to its reactive carbonyl chloride group. Consult safety protocols for structurally similar compounds (e.g., 1-chlorocyclopropane-1-carbonyl chloride), which emphasize avoiding inhalation and skin contact .

Advanced Research Questions

Q. How does isomer distribution in synthetic pathways impact downstream applications (e.g., pesticide derivatives)?

• Isomer ratios (e.g., cis/trans or E/Z) affect biological activity in pyrethroid derivatives. For example, cypermethrin’s insecticidal efficacy depends on stereochemical purity . Optimizing reaction conditions (e.g., solvent polarity, temperature) can bias isomer formation. CTC-based routes minimize undesired isomers, whereas DCM/CFM routes require post-synthetic purification (e.g., chiral chromatography) .

Q. What methodological challenges arise in reconciling contradictory data on byproduct formation in non-CTC routes?

• Non-CTC routes produce complex byproducts (e.g., trichloroethylene derivatives) due to competing elimination pathways. Researchers must employ GC-MS to identify trace impurities and kinetic studies to model side reactions. Computational tools (e.g., DFT) can predict intermediates, guiding experimental optimization .

Q. How can computational modeling predict the compound’s interaction with biological targets (e.g., insect sodium channels)?

• QSAR (Quantitative Structure-Activity Relationship) models and molecular docking simulate binding to voltage-gated sodium channels, a target of pyrethroids. Hybrid approaches combining receptor-response profiles (e.g., from heterologously expressed insect receptors) and chemical feature extrapolation improve predictive accuracy .

Q. What strategies mitigate environmental risks during large-scale synthesis or disposal?

• Lifecycle assessments (LCAs) are critical. For example, CTC alternatives like DCM require evaluating ozone depletion potential (ODP) and global warming potential (GWP). Degradation studies (e.g., hydrolysis kinetics under basic conditions) inform waste treatment protocols .

Methodological Considerations Table

Research Aspect	Key Techniques	Challenges	References
Synthesis	Hydrogenolysis, solvent selection (CTC vs. DCM)	Isomer control, byproduct management
Structural Analysis	SC-XRD, NMR, HPLC	Stereochemical resolution, trace impurity detection
Biological Activity	QSAR, receptor-binding assays	Stereospecificity in neurotoxicity
Environmental Impact	LCA, hydrolysis studies	Balancing yield with sustainability